Cas no 6485-79-6 (Triisopropylsilane)

• Product Name: Triisopropylsilane
• CAS No: 6485-79-6
• MF: C₉H₂₂Si
• MW: 158.35648393631
• MDL: MFCD00009657
• CID: 46814
• PubChem ID: 6327611
• Update Time: 2025-08-05

Triisopropylsilane Chemical and Physical Properties

Names and Identifiers

• Triisopropylsilane
• Silane, tris(1-methylethyl)-
• 1.2.3-Triisopropyliden-cyclopropan
• Hexamethyl-<3>radialen
• hexamethyl<3>radialene
• Triisopropyliden-cyclopropan
• tri-iso-propylsilane
• Tris-isopropyliden-cyclopropan
• trisisopropylsilane
• Silane,triisopropyl- (6CI,7CI,8CI)
• Triisopropylhydrosilane
• Triisopropylsilane(L)
• Three isopropylsilane
• Triisopropylsilane 99%
• Triisopropylsilane Synonyms Triisopropylhydrosilane
• HandyStep
• PD-Tips
• tris(propan-2-yl)silane
• Triisopropylsilane, 98% 10GR
• TRIISOPROPYLSILANE, 97%
• A834907
• AS-19155
• Aksci Bulk ReagentTriisopropylsilane
• triisopropylsilyl
• AKOS006222744
• ZGYICYBLPGRURT-UHFFFAOYSA-N
• PD118098
• C9H21Si
• 6485-79-6
• T1533
• Triisopropylsilane, 98%
• J-525100
• AKOS030228028
• tri(propan-2-yl)silicon
• MFCD00009657
• DB-009874
• S17975
• EN300-117959
• Benzenesulfonic acid,5-[(4-amino-1-naphthalenyl)azo]-2-[2-[4-[(2-hydroxy-1-naphthalenyl)azo]-2-sulfophenyl]ethenyl]-,disodium salt (9CI)
• 6459-79-6
• CS-0017846

• MDL： MFCD00009657
• Inchi： 1S/C9H22Si/c1-7(2)10(8(3)4)9(5)6/h7-10H,1-6H3
• InChI Key： YDJXDYKQMRNUSA-UHFFFAOYSA-N
• SMILES： [SiH](C(C)C)(C(C)C)C(C)C
• BRN： 1733718

Computed Properties

• Exact Mass: 158.14900
• Monoisotopic Mass: 158.149077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 65.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.773 g/mL at 25 °C(lit.)
• Melting Point: 99°F
• Boiling Point: 166°C(lit.)
• Flash Point: Fahrenheit: 100.4 ° f
  Celsius: 38 ° c
  
• Refractive Index: n20/D 1.434(lit.)
• Solubility: Immiscible with water.
• Water Partition Coefficient: Immiscible with water.
• PSA: 0.00000
• LogP: 3.44350
• Solubility: Immiscible with water.
• Sensitiveness: Moisture Sensitive

Triisopropylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38
• HazardClass：3
• PackingGroup：III
• TSCA：No
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives
• Other Chemical Reagents Organic Metal Reagents